Cas no 139716-41-9 (Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, butyl ester)

• Product Name: Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, butyl ester
• CAS No: 139716-41-9
• MF: C₂₆H₃₃NO₂S
• MW: 423.610726118088
• CID: 1289982
• Update Time: 2024-08-04

Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, butyl ester

• Inchi： 1S/C26H33NO2S/c1-3-5-7-8-9-10-11-20-12-17-23-24(19-20)30-25(27-23)21-13-15-22(16-14-21)26(28)29-18-6-4-2/h12-17,19H,3-11,18H2,1-2H3
• InChI Key： HRSISWCWASQPKY-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(C2=NC3=CC=C(CCCCCCCC)C=C3S2)C=C1

Computed Properties

• Exact Mass: 423.22339

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 548.5±52.0 °C(Predicted)
• PSA: 39.19
• pka: 0.59±0.10(Predicted)